Cas no 303144-44-7 (1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid)

• Product Name: 1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid
• CAS No: 303144-44-7
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD00664474
• CID: 67552
• PubChem ID: 2767267
• Update Time: 2025-09-23

1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid
• 1-(2-Pyrimidinyl)piperidine-4-carboxylic acid
• 1-(2-Pyrimidinyl)-4-piperidinecarboxylic acid
• 1-Pyrimidin-2-yl-piperidine-4-carboxylic acid
• 1-pyrimidin-2-ylpiperidine-4-carboxylic acid
• 1-(Pyrimidin-2-yl)piperidine-4-carboxylicacid
• Oprea1_776539
• CS-0199393
• 303144-44-7
• SB43378
• MFCD00664474
• 1-(2-Pyrimidinyl)-4-piperidinecarboxylic acid, AldrichCPR
• 11H-955
• SMR000029805
• CCG-142806
• HMS3447A18
• EN300-26541
• MLS004820296
• CHEMBL1601626
• AM20090415
• SCHEMBL195842
• J-505120
• 4-Piperidinecarboxylic acid, 1-(2-pyrimidinyl)-
• DYVXURZASBPYFR-UHFFFAOYSA-N
• A25422
• DTXSID30377611
• BB 0248129
• HMS1631J05
• HMS2182J21
• MLS000094215
• FT-0651383
• AKOS000200753
• BBL028852
• DB-001739
• STK610111
• 1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid

• MDL： MFCD00664474
• Inchi： 1S/C10H13N3O2/c14-9(15)8-2-6-13(7-3-8)10-11-4-1-5-12-10/h1,4-5,8H,2-3,6-7H2,(H,14,15)
• InChI Key： DYVXURZASBPYFR-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 207.10100
• Monoisotopic Mass: 207.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.291
• Melting Point: 103-105°C
• Boiling Point: 434℃ at 760 mmHg
• Flash Point: 216.2±31.5 °C
• Refractive Index: 1.579
• PSA: 66.32000
• LogP: 0.84260
• Solubility: Not determined

1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：1
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：BP1925000
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid

Recent Advances in the Study of 1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid (CAS: 303144-44-7)

1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid (CAS: 303144-44-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrimidine and piperidine moieties, has been the focus of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for the design of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

Recent research has highlighted the role of 1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid as a key intermediate in the synthesis of various biologically active compounds. Studies have demonstrated its utility in the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer progression. Additionally, its structural flexibility allows for modifications that can enhance binding affinity and selectivity towards specific biological targets, making it a valuable scaffold in medicinal chemistry.

One of the notable advancements in the study of this compound is its application in the design of allosteric modulators for G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the ability of 1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid derivatives to modulate their activity opens new avenues for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Recent in vitro and in vivo studies have shown promising results, with improved efficacy and reduced side effects compared to traditional orthosteric ligands.

Another area of exploration is the compound's potential as an antimicrobial agent. Researchers have synthesized derivatives of 1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid and evaluated their activity against a range of bacterial and fungal pathogens. Preliminary findings suggest that these derivatives exhibit potent inhibitory effects, particularly against drug-resistant strains, highlighting their potential in addressing the growing challenge of antimicrobial resistance.

In summary, the ongoing research on 1-Pyrimidin-2-yl-piperidine-4-carboxylic Acid (CAS: 303144-44-7) underscores its versatility and potential in drug discovery. Its applications span multiple therapeutic areas, and its structural features provide a robust foundation for the development of novel therapeutics. Future studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for clinical applications.